4-[(1,3-Benzothiazol-2-yl)oxy]aniline

• CAS: 88653-43-4

Core Science & Biosynthesis

Strategic Synthesis of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline: A Review of Viable Pathways and Mechanistic Insights

An In-Depth Technical Guide for Medicinal Chemists

Executive Summary: The benzothiazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] The title compound, 4-[(1,3-Benzothiazol-2-yl)oxy]aniline, represents a key building block for creating extensive libraries of derivatives, where an ether linkage connects the benzothiazole core to a terminal aniline. This guide provides a comprehensive review of the most efficient and logical synthesis pathways for this molecule. We delve into the mechanistic underpinnings of the primary synthetic route—a two-step process involving Nucleophilic Aromatic Substitution (SNAr) followed by nitro group reduction—offering detailed experimental protocols and explaining the rationale behind key procedural choices. This document is intended to serve as a practical resource for researchers in drug discovery and development, enabling the reliable synthesis of this valuable intermediate.

Introduction: The Significance of the Benzothiazole Scaffold

Benzothiazoles are heterocyclic compounds featuring a benzene ring fused to a thiazole ring. This bicyclic system is a cornerstone in drug discovery, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties.[2][3] The ability of the benzothiazole ring to act as a hydrogen bond acceptor and its rigid, planar structure allow for specific interactions with a variety of biological targets.[2] The molecule 4-[(1,3-Benzothiazol-2-yl)oxy]aniline is of particular interest as it provides a flexible ether linker and a reactive terminal amino group, making it an ideal platform for further derivatization to explore structure-activity relationships (SAR).

Retrosynthetic Analysis and Proposed Pathway

A logical retrosynthetic disconnection of the target molecule points to two primary precursors: a benzothiazole moiety activated at the 2-position and a 4-substituted phenol. The most strategically sound approach involves forming the C-O ether bond via a Nucleophilic Aromatic Substitution (SNAr) reaction.

To avoid undesirable side reactions involving the nucleophilic aniline, a two-step pathway is proposed. This strategy utilizes a precursor with a masked amino group (a nitro group), which is subsequently reduced in the final step.

The most viable synthetic route is therefore:

• Step 1 (SNAr Ether Synthesis): Reaction of 2-chlorobenzothiazole with 4-nitrophenol in the presence of a base to form the intermediate, 2-(4-nitrophenoxy)-1,3-benzothiazole.

• Step 2 (Reduction): Reduction of the nitro group of the intermediate to the corresponding aniline to yield the final product.

This approach is favored due to the high reactivity of 2-chlorobenzothiazole towards nucleophiles and the well-established, high-yielding protocols for nitro group reduction.[4][5]

Caption: Retrosynthetic analysis and the proposed forward synthesis pathway.

Core Synthesis Protocol and Mechanistic Discussion

Step 1: Synthesis of 2-(4-Nitrophenoxy)-1,3-benzothiazole via SNAr

Mechanism: The Nucleophilic Aromatic Substitution (SNAr) mechanism is highly effective for this transformation.[6] The benzothiazole ring system is inherently electron-deficient, particularly at the C2 position, due to the electron-withdrawing effect of the nitrogen and sulfur atoms in the thiazole ring.[4] This electronic property makes the C2 carbon highly susceptible to attack by nucleophiles. The reaction proceeds via an addition-elimination mechanism, where the nucleophile (4-nitrophenoxide) attacks the C2 carbon, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[6][7] The subsequent elimination of the chloride leaving group restores the aromaticity of the benzothiazole ring, yielding the desired ether.[8] The presence of the electron-withdrawing nitro group on the phenoxide nucleophile does not hinder this reaction and is crucial for the subsequent reduction step.

Detailed Experimental Protocol:

• Reagent Preparation: To a solution of 4-nitrophenol (1.05 equivalents) in a polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), add a suitable base such as potassium carbonate (K₂CO₃, 1.5 equivalents) or sodium hydride (NaH, 1.1 equivalents). Stir the mixture at room temperature for 20-30 minutes to ensure the complete formation of the 4-nitrophenoxide anion.

• Reaction: Add 2-chlorobenzothiazole (1.0 equivalent) to the phenoxide solution.

• Heating: Heat the reaction mixture to 80-100 °C and maintain for 4-8 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water. This will precipitate the crude product.

• Purification: Collect the solid precipitate by vacuum filtration, wash thoroughly with water to remove inorganic salts, and dry. The crude product can be further purified by recrystallization from a suitable solvent like ethanol to yield pure 2-(4-nitrophenoxy)-1,3-benzothiazole.

Step 2: Synthesis of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline via Nitro Reduction

Mechanism: The reduction of an aromatic nitro group to an aniline is a fundamental transformation in organic synthesis. One of the most reliable and widely used methods is reduction with tin(II) chloride (SnCl₂) in the presence of a strong acid like hydrochloric acid (HCl).[1][5] The mechanism involves a series of single-electron transfers from Sn(II) to the nitro group, with protonation steps occurring at the oxygen atoms, leading to the eventual formation of the amine and tin(IV) byproducts. This method is highly effective and tolerant of many other functional groups, including the benzothiazole ring and the ether linkage.

Detailed Experimental Protocol:

• Reaction Setup: Suspend the 2-(4-nitrophenoxy)-1,3-benzothiazole (1.0 equivalent) from Step 1 in ethanol.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0-5.0 equivalents) to the suspension.

• Acidification and Reflux: Heat the mixture to reflux (approximately 78 °C) and then add concentrated hydrochloric acid dropwise. Continue refluxing for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.[5]

• Neutralization and Extraction: Cool the reaction mixture to room temperature. Carefully neutralize the excess acid by the slow addition of a concentrated aqueous sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) solution until the pH is basic (pH 8-9). This will precipitate tin salts.

• Workup: Extract the product into an organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the organic solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the final product, 4-[(1,3-Benzothiazol-2-yl)oxy]aniline.

Data Summary

The following table summarizes the typical conditions for the proposed two-step synthesis. Yields are generally high for both steps, making this an efficient overall process.

Step	Reaction Type	Key Reagents	Solvent	Base	Temperature (°C)	Typical Time (h)	Typical Yield (%)
1	SNAr	2-Chlorobenzothiazole, 4-Nitrophenol	DMF	K₂CO₃	80 - 100	4 - 8	85 - 95
2	Nitro Reduction	2-(4-Nitrophenoxy)-1,3-benzothiazole	Ethanol	-	~78 (Reflux)	2 - 4	80 - 90

Experimental Workflow Visualization

The following diagram illustrates the general laboratory workflow for the synthesis and purification of the target compound.

Caption: General laboratory workflow for the two-step synthesis.

Conclusion

The synthesis of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline is most reliably achieved through a robust two-step sequence involving a Nucleophilic Aromatic Substitution reaction followed by a standard nitro group reduction. This pathway is characterized by high yields, readily available starting materials, and straightforward experimental procedures. The mechanistic principles are well-understood, providing a high degree of predictability and control over the reaction outcomes. This guide provides a comprehensive and actionable framework for researchers to synthesize this valuable scaffold, paving the way for the development of novel benzothiazole-based therapeutic agents.

References

• Journal of Sciences, Islamic Republic of Iran. (2017, June 03). Synthesis and Biological Evaluation of 2-Phenyl Benzothiazole Derivatives as Cytotoxic Agents. Available at: [Link]

• Google Patents. (n.d.). CN103073520B - Method for synthesizing 2-phenyl benzothiazole and derivative thereof.

• PMC. (2024, March 18). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Available at: [Link]

• Der Pharma Chemica. (2023, August 31). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Available at: [Link]

• MDPI. (2020, April 05). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Available at: [Link]

• PMC. (n.d.). 4-(1,3-Benzothiazol-2-yl)-N-(2-pyridylmethyl)aniline monohydrate. Available at: [Link]

• Annals of Advances in Chemistry. (2017, August 29). Convenient route synthesis of some new benzothiazole derivatives and their pharmacological screening as antimicrobial agents. Available at: [Link]

• International Journal of Pharmacy and Technology. (n.d.). SYNTHESIS, CHARACTERISATION AND ANTI-INFLAMMATORY ACTIVITY OF SOME 2-AMINO BENZOTHIAZOLE DERIVATIVES. Available at: [Link]

• International Journal of Research in Pharmacy and Chemistry. (n.d.). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME 1, 3- BENZTHIAZOLES DERIVATIVES. Available at: [Link]

• International Journal of Research in Pharmacy and Chemistry. (n.d.). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. Available at: [Link]

• NPTEL Archive. (n.d.). Nucleophilic Aromatic Substitution. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, April 10). Synthesis, Characterization and Antioxidant Action of Benzothiazole Based Compounds. Available at: [Link]

• YouTube. (2019, January 19). nucleophilic aromatic substitutions. Available at: [Link]

• Google Patents. (n.d.). CN102001955A - Method for synthesizing 4-benzyloxy aniline hydrochloride.
• Google Patents. (n.d.). US4808723A - Process for the preparation of benzothiazoles.

• Organic Chemistry Portal. (n.d.). Benzothiazole synthesis. Available at: [Link]

• PMC. (2013, December 27). Four-component reaction of cyclic amines, 2-aminobenzothiazole, aromatic aldehydes and acetylenedicarboxylate. Available at: [Link]

• Chemistry LibreTexts. (2025, February 02). 16.6: Nucleophilic Aromatic Substitution. Available at: [Link]

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The Rising Therapeutic Potential of Benzothiazole-Oxy-Aniline Derivatives: A Technical Guide for Drug Discovery

Abstract

The benzothiazole nucleus, a privileged heterocyclic scaffold, has long been a cornerstone in medicinal chemistry, leading to a diverse array of compounds with significant pharmacological activities. This technical guide delves into a specific and promising subclass: benzothiazole-oxy-aniline derivatives. We will explore their burgeoning potential across several key therapeutic areas, with a primary focus on their anticancer and antimicrobial properties. Furthermore, this guide will illuminate their anti-inflammatory, anticonvulsant, and neuroprotective activities. By synthesizing data from contemporary research, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the synthesis, mechanisms of action, and structure-activity relationships (SAR) of these compelling molecules. This document is structured to serve as a practical resource, complete with detailed experimental protocols and data presented for clear, comparative analysis.

Introduction: The Benzothiazole Scaffold and the Significance of the Oxy-Aniline Moiety

Benzothiazole, a bicyclic system comprising a benzene ring fused to a thiazole ring, is a versatile pharmacophore found in numerous FDA-approved drugs and clinical candidates.[1] Its rigid, planar structure and the presence of heteroatoms facilitate interactions with a wide range of biological targets.[2] The introduction of an aniline group, particularly at the 2-position, has been a highly fruitful strategy in the development of potent bioactive agents.[3]

This guide specifically focuses on derivatives where the aniline moiety is linked to the benzothiazole core via an oxygen atom, forming an ether linkage. This "oxy-aniline" modification, as compared to the more extensively studied direct 2-(4-aminophenyl)benzothiazole linkage, alters the molecule's conformational flexibility, polarity, and hydrogen bonding capacity, potentially leading to novel pharmacological profiles and improved drug-like properties.

Anticancer Activity: A Primary Therapeutic Frontier

Benzothiazole-oxy-aniline derivatives have demonstrated significant potential as anticancer agents, exhibiting cytotoxicity against a broad spectrum of human cancer cell lines.[3][4] Their mechanisms of action are multifaceted, often involving the induction of apoptosis, cell cycle arrest, and the inhibition of key oncogenic signaling pathways.[5]

Mechanisms of Anticancer Action

• Induction of Apoptosis: A primary mechanism by which these derivatives exert their anticancer effects is through the initiation of programmed cell death, or apoptosis. This is often mediated through both intrinsic (mitochondrial) and extrinsic pathways. Evidence suggests that these compounds can lead to the activation of caspases, a family of proteases crucial for the execution of apoptosis.[6]

• Cell Cycle Arrest: Many benzothiazole derivatives have been shown to halt the proliferation of cancer cells by inducing cell cycle arrest, most commonly at the G2/M phase. This prevents the cells from entering mitosis and ultimately leads to cell death.

• Inhibition of Protein Kinases: Several benzothiazole-containing compounds have been identified as potent inhibitors of various protein kinases that are often dysregulated in cancer, such as tyrosine kinases.[7] By blocking the activity of these enzymes, they can disrupt the signaling pathways that drive tumor growth and survival.

Sources

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Protocols & Analytical Methods

Application Note: Synthesis of Azo Dyes Derived from 4-[(1,3-Benzothiazol-2-yl)oxy]aniline

Executive Summary

This application note details the protocol for synthesizing high-performance azo dyes using 4-[(1,3-Benzothiazol-2-yl)oxy]aniline as the diazo component. Unlike simple anilines, this precursor features a heterocyclic benzothiazole moiety linked via an ether bridge. This structural feature imparts unique properties: the ether linkage interrupts the full conjugation between the heterocycle and the azo group, potentially enhancing thermal stability and altering the solvatochromic properties compared to direct benzothiazolyl-azo derivatives.

This guide addresses the specific challenges of diazotizing bulky, ether-linked heterocyclic amines—primarily solubility and steric hindrance—and provides a robust, self-validating protocol for coupling with electron-rich aromatic systems (e.g., N,N-diethylaniline).

Pre-Synthesis Considerations

Chemical Causality & Reaction Design[1]

• Solubility Constraints: The target amine, 4-[(1,3-Benzothiazol-2-yl)oxy]aniline, exhibits limited solubility in aqueous mineral acids due to the hydrophobic benzothiazole fragment. Standard aqueous diazotization often results in incomplete reaction or precipitation of the amine salt.

  • Solution: We utilize a Glacial Acetic Acid / Hydrochloric Acid system. Acetic acid acts as a co-solvent to maintain the amine in solution, ensuring homogeneous diazotization.

• Electronic Effects: The ether oxygen is electron-donating to the aniline ring, making the amino group sufficiently basic for diazotization. However, the benzothiazole group is electron-withdrawing. The resulting diazonium salt is moderately stable at

  but sensitive to light and heat.

• Coupling pH Control: The coupling reaction requires a specific pH window (pH 4–5 for amines, pH 8–9 for phenols) to maximize the concentration of the reactive nucleophile (free amine or phenoxide ion) while preventing decomposition of the diazonium salt.

Safety & Handling

• Diazonium Salts: Potentially explosive if dried. Always keep in solution and cold (

  ).

• Nitrosyl Generation: Sodium nitrite in acid generates

  gases. Work strictly in a fume hood.

• Benzothiazoles: Potential sensitizers. Use nitrile gloves and full PPE.

Experimental Protocol

Materials

Component	Role	Specifications
4-[(1,3-Benzothiazol-2-yl)oxy]aniline	Diazo Component	Purity
Sodium Nitrite ( )	Nitrosating Agent	4 M Aqueous Solution (Fresh)
-Diethylaniline	Coupling Component	Distilled
Glacial Acetic Acid	Solvent	ACS Reagent Grade
Hydrochloric Acid ( )	Acid Source	Conc. (37%)
Sulfamic Acid / Urea	Scavenger	Solid
Sodium Acetate	Buffer	Saturated Solution

Step-by-Step Methodology

Phase A: Diazotization (The "Inverted" Method)

Rationale: Adding the nitrite to the acid/amine mixture allows for precise temperature control and prevents side reactions.

• Dissolution: In a 250 mL 3-neck round-bottom flask equipped with a thermometer and magnetic stir bar, dissolve 10 mmol (2.42 g) of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline in 20 mL of Glacial Acetic Acid . Stir at room temperature until fully dissolved.

• Acidification: Cool the solution to

  using an ice bath. Slowly add 5 mL of Conc. HCl . Note: A fine precipitate of the amine hydrochloride may form; this is acceptable if the suspension is fine and stirrable.

• Diazotization: Further cool the mixture to

  . Add 2.6 mL of 4 M solution (10.4 mmol) dropwise over 20 minutes.

  • Critical Control Point: Keep temperature strictly below

    .

• Digestion: Stir the mixture for 45 minutes at

  to ensure complete conversion. The mixture should become a clear or slightly turbid orange/brown solution.

• Validation (Starch-Iodide Test): Spot a drop of the reaction mixture onto starch-iodide paper. An immediate blue/black color confirms excess nitrous acid (required).

• Scavenging: Add small portions of solid Sulfamic Acid (or Urea) until a fresh spot on starch-iodide paper no longer turns blue. This removes excess

  which would otherwise degrade the coupler.

Phase B: Coupling Reaction

Rationale: Coupling with N,N-diethylaniline is an electrophilic aromatic substitution. It proceeds best in weakly acidic media (pH 4-5).

• Coupler Preparation: In a separate beaker, dissolve 10 mmol (1.49 g) of N,N-diethylaniline in 10 mL Glacial Acetic Acid . Cool to

  .[1][2][3]

• Addition: Slowly add the diazonium salt solution (from Phase A) to the coupler solution with vigorous stirring.

  • Note: Do not add the coupler to the diazonium salt; the reverse addition prevents diazo decomposition.

• Buffering: Immediately begin adding Saturated Sodium Acetate solution dropwise. Monitor pH with a meter or paper. Adjust pH to 4.0 – 5.0 .

  • Visual Cue: A deep red/violet precipitate will begin to form immediately.

• Completion: Stir the mixture at

  for 1 hour, then allow it to warm to room temperature over 2 hours.

Phase C: Isolation & Purification[4]

• Precipitation: Pour the reaction mixture into 200 mL of ice-cold water with vigorous stirring.

• Filtration: Collect the crude dye by vacuum filtration.

• Washing: Wash the filter cake sequentially with:

  • Cold Water (

    mL) – removes inorganic salts.

  • Dilute

    ( mL) – neutralizes residual acid.

  • Cold Water (

    mL) – until filtrate is neutral.

• Recrystallization: Recrystallize from Ethanol or Ethanol/DMF (9:1) mixture.

• Drying: Dry in a vacuum oven at

  for 12 hours.

Process Visualization

The following diagram illustrates the critical pathway and decision nodes for this synthesis.

Caption: Workflow for the synthesis of benzothiazole-ether azo dyes, highlighting the critical solubility decision point and validation steps.

Characterization & Data Analysis

Expected Analytical Data

Technique	Expected Signal	Interpretation
FT-IR		stretching vibration.
FT-IR		ether stretch (benzothiazole linkage).
UV-Vis		Bathochromic shift due to extended conjugation (Red/Violet).
1H-NMR		Deshielded aromatic protons ortho to the azo group.

Troubleshooting Guide

• Problem: Low Yield / Tar formation.

  • Cause: Decomposition of diazonium salt.

  • Fix: Ensure temperature never exceeds

    during diazotization. Check pH during coupling; if too acidic ( ), coupling is slow; if too basic ( ), diazo degrades.

• Problem: Dull Color / Impurity.

  • Cause: Unreacted amine or oxidation products.

  • Fix: Perform hot filtration during recrystallization. Ensure excess nitrous acid was fully scavenged before coupling.

References

• BenchChem. (2025).[3] Application Notes and Protocols: Synthesis of Azo Dyes Using 4-Methyl-3-(propan-2-yl)aniline.[3] (General protocol for substituted anilines).

• Maliyappa, M. R., et al. (2022).[2][5] Heterocyclic azo dyes derived from 2-(6-chloro-1,3-benzothiazol-2-yl): Synthesis, characterization and biological evaluation. Journal of Molecular Structure. (Provides context on benzothiazole azo dye properties).

• University of New Brunswick. The Synthesis of Azo Dyes: Laboratory Manual. (Standard educational protocols for azo coupling).

• Organic Chemistry Portal. Diazotisation: Mechanisms and Reaction Conditions. (Mechanistic grounding for the nitrosation step).

• Google Patents. Process for the preparation of benzothiazolylazoanilines (EP0721973B1). (Industrial context for benzothiazole dye synthesis).[2][6]

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• 6. isca.me [isca.me]

Synthesis of Benzothiazole Ethers via Nucleophilic Substitution: An Application Note

Introduction: The Significance of Benzothiazole Ethers in Modern Drug Discovery

The benzothiazole scaffold is a privileged heterocyclic system of immense interest in medicinal chemistry and drug development.[1][2] Its unique structural and electronic properties allow for diverse biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[1][3] Benzothiazole ethers, in particular, represent a critical subclass of these derivatives, with their ether linkage often playing a crucial role in modulating pharmacokinetic and pharmacodynamic properties. This application note provides a detailed guide for researchers on the synthesis of benzothiazole ethers through nucleophilic aromatic substitution (SNAr), a robust and versatile method for forming C-O bonds on the benzothiazole core.

Mechanistic Foundation: Understanding Nucleophilic Aromatic Substitution (SNAr) on the Benzothiazole Ring

Nucleophilic aromatic substitution is a key reaction in which a nucleophile displaces a leaving group on an aromatic ring.[4] Unlike typical SN2 reactions, SNAr proceeds through a two-step addition-elimination mechanism. The benzothiazole ring system is particularly amenable to SNAr at the 2-position due to the electron-withdrawing nature of the fused thiazole ring, specifically the nitrogen atom, which activates the C2 position for nucleophilic attack.[5]

The general mechanism involves the attack of an alkoxide nucleophile on the electron-deficient C2 carbon of a 2-halobenzothiazole, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[6] Subsequent elimination of the halide leaving group restores the aromaticity of the ring, yielding the desired 2-alkoxybenzothiazole (benzothiazole ether). The presence of electron-withdrawing groups on the benzene portion of the scaffold can further enhance the reaction rate by stabilizing the negative charge of the Meisenheimer intermediate.[4]

Caption: Generalized workflow for the SNAr synthesis of benzothiazole ethers.

Experimental Protocols: A Step-by-Step Guide

This section outlines a general yet robust protocol for the synthesis of benzothiazole ethers. It is crucial to note that optimization of reaction conditions, such as solvent, base, temperature, and reaction time, may be necessary for specific substrates.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Chlorobenzothiazole	≥98%	Commercially Available	Can be substituted with other 2-halobenzothiazoles.
Alcohol (e.g., ethanol, phenol)	Anhydrous	Commercially Available	The choice of alcohol determines the resulting ether.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercially Available	Strong base for deprotonating the alcohol. Handle with care.
Anhydrous Dimethylformamide (DMF)	Anhydrous	Commercially Available	Aprotic polar solvent.
Ethyl Acetate	ACS Grade	Commercially Available	For extraction.
Brine	Saturated NaCl solution	Lab Prepared	For washing.
Anhydrous Sodium Sulfate	Anhydrous	Commercially Available	For drying organic layer.
Silica Gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography.

Protocol 1: Synthesis of 2-Ethoxybenzothiazole

This protocol details the synthesis of a simple alkyl benzothiazole ether.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous ethanol (10 mL).

• Alkoxide Formation: Carefully add sodium hydride (1.2 equivalents) portion-wise to the ethanol at 0 °C. Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of sodium ethoxide.

• Nucleophilic Substitution: Dissolve 2-chlorobenzothiazole (1 equivalent) in anhydrous DMF (5 mL) and add it dropwise to the sodium ethoxide solution.

• Reaction Monitoring: Heat the reaction mixture to 80 °C and monitor its progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexanes).[7] The reaction is typically complete within 4-6 hours.

• Work-up: After completion, cool the reaction mixture to room temperature and quench it by carefully adding ice-cold water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the pure 2-ethoxybenzothiazole.

• Characterization: Characterize the final product using appropriate analytical techniques such as 1H NMR, 13C NMR, and mass spectrometry.

Protocol 2: Synthesis of 2-Phenoxybenzothiazole

This protocol outlines the synthesis of an aryl benzothiazole ether, which may require slightly different conditions.

• Reaction Setup: In a similar setup as Protocol 1, dissolve phenol (1.1 equivalents) in anhydrous DMF (15 mL).

• Alkoxide Formation: Add potassium carbonate (K2CO3, 2 equivalents) to the solution. This weaker base is often sufficient for phenols.

• Nucleophilic Substitution: Add 2-chlorobenzothiazole (1 equivalent) to the mixture.

• Reaction Monitoring: Heat the reaction to 100-120 °C and monitor by TLC. Reactions with phenols may require longer reaction times or higher temperatures.

• Work-up and Purification: Follow the same work-up and purification steps as described in Protocol 1.

Troubleshooting and Key Considerations

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	Increase reaction temperature or time. Consider a stronger base or a more polar solvent.
Side reactions.	Optimize reaction conditions, particularly temperature.
Formation of Byproducts	Hydrolysis of the starting material or product.	Ensure anhydrous conditions.
Self-condensation of the starting material.	Control the addition rate of the nucleophile.
Difficult Purification	Co-elution of product and starting material.	Optimize the eluent system for column chromatography.

Expert Insight: The choice of base is critical. For aliphatic alcohols, a strong base like sodium hydride is effective. For more acidic phenols, a milder base such as potassium carbonate is often sufficient and can minimize side reactions. The solvent also plays a key role; polar aprotic solvents like DMF or DMSO are generally preferred as they can solvate the cation of the alkoxide, thereby increasing the nucleophilicity of the oxygen anion.[8]

Caption: A streamlined experimental workflow for benzothiazole ether synthesis.

Conclusion

The synthesis of benzothiazole ethers via nucleophilic aromatic substitution is a highly effective and adaptable method for generating a diverse library of compounds for drug discovery and development. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can efficiently access these valuable molecular entities. The protocols and insights provided in this application note serve as a comprehensive guide to facilitate the successful synthesis and exploration of novel benzothiazole-based therapeutics.

References

• Benchchem. Experimental protocol for nucleophilic substitution on "2-Chloro-4-bromobenzothiazole".
• MDPI. Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances.
• PMC.
• MDPI. Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review.
• MDPI. Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review.
• PMC. SNAr-Based, facile synthesis of a library of Benzothiaoxazepine-1,1'-dioxides.
• Benchchem.
• Wikipedia.
• Chemistry LibreTexts. 3.

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Application Notes & Protocols: The Pharmaceutical Potential of the 4-[(1,3-Benzothiazol-2-yl)oxy]aniline Scaffold

Abstract

The benzothiazole moiety is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active compounds.[1][2] This heterocyclic system is noted for its versatile biological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant effects.[3][4][5][6] This guide focuses on a specific, promising scaffold: 4-[(1,3-Benzothiazol-2-yl)oxy]aniline. We will explore its significance as a precursor for novel therapeutic agents, detail its potential mechanisms of action, and provide comprehensive protocols for the synthesis and evaluation of its derivatives. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this scaffold in their discovery pipelines.

Introduction: The Benzothiazole Scaffold in Drug Discovery

Benzothiazole is a bicyclic heterocyclic compound composed of a benzene ring fused to a thiazole ring.[7] This structural motif imparts a unique combination of lipophilicity, aromaticity, and hydrogen bonding capability, allowing its derivatives to interact with a diverse range of biological targets.[8][9] The clinical and preclinical success of benzothiazole-containing molecules has cemented its importance in pharmaceutical research.[10][11] Derivatives of this scaffold have been investigated for a multitude of therapeutic applications, from oncology to infectious diseases.[12][13][14]

The 4-[(1,3-Benzothiazol-2-yl)oxy]aniline structure represents a strategic starting point for chemical library synthesis. It combines the proven benzothiazole core with an aniline moiety through an ether linkage. The aniline group provides a reactive handle for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties.[15]

Therapeutic Applications & Underlying Mechanisms of Action

Derivatives of the 4-[(1,3-Benzothiazol-2-yl)oxy]aniline scaffold are anticipated to exhibit a spectrum of biological activities, primarily centered around anticancer and anti-inflammatory effects.

Anticancer Potential

Benzothiazole aniline derivatives have shown significant promise as anticancer agents.[15][16] Their efficacy often stems from the ability to induce apoptosis (programmed cell death) and trigger cell cycle arrest in cancer cells.[3][17][18]

Key Mechanisms:

• Induction of Apoptosis: Many benzothiazole compounds exert their cytotoxic effects by activating intrinsic or extrinsic apoptotic pathways. This can involve the upregulation of pro-apoptotic proteins and the activation of caspases, the executioner enzymes of apoptosis.[17][18]

• NF-κB Pathway Inhibition: The transcription factor Nuclear Factor-kappa B (NF-κB) is a critical regulator of inflammation and cell survival, and its dysregulation is a hallmark of many cancers. Certain benzothiazole derivatives have been shown to suppress cancer cell proliferation by inhibiting the NF-κB signaling pathway, thereby downregulating anti-apoptotic genes and inflammatory mediators like COX-2 and iNOS.[4][17]

• Kinase Inhibition: Various kinases are crucial for cancer cell signaling and proliferation. The benzothiazole scaffold can be tailored to act as a potent inhibitor of specific protein kinases involved in oncogenic pathways.[3]

• DNA Interaction: Some derivatives can interact with DNA, potentially interfering with replication and transcription processes, ultimately leading to cell death.[3][12]

Caption: Inhibition of the NF-κB pathway by a benzothiazole derivative.

Anti-inflammatory Activity

Chronic inflammation is a driving factor in many diseases, including cancer, arthritis, and neurodegenerative disorders.[12] Benzothiazole derivatives have demonstrated potent anti-inflammatory properties.[4][6][19]

Key Mechanisms:

• COX-2 Inhibition: Cyclooxygenase-2 (COX-2) is an enzyme responsible for producing pro-inflammatory prostaglandins. Selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects. Several benzothiazole derivatives have shown high selectivity for COX-2.[4][20]

• Antioxidant Effects: Oxidative stress is closely linked to inflammation. Many benzothiazole compounds possess strong antioxidant capabilities, scavenging free radicals like DPPH, which helps mitigate inflammatory processes.[4][6]

Antimicrobial Activity

With the rise of antimicrobial resistance, there is a pressing need for novel antibiotics and antifungals.[13] The benzothiazole scaffold has been explored for its antimicrobial potential against a range of pathogens.[7][9][10]

Key Mechanisms:

• Enzyme Inhibition: Benzothiazole derivatives can inhibit essential bacterial enzymes, such as DNA gyrase or dihydrofolate reductase (DHFR), disrupting critical cellular processes and leading to bacterial death.[12][13]

Protocols for Synthesis and Biological Evaluation

This section provides detailed, practical methodologies for synthesizing derivatives from the 4-[(1,3-Benzothiazol-2-yl)oxy]aniline scaffold and evaluating their biological activities.

General Synthetic Workflow

The synthesis of functionalized derivatives typically involves a multi-step process, starting with the formation of the core benzothiazole ring, followed by functionalization of the aniline group.

Caption: General synthetic workflow for derivatization.

Protocol 3.1.1: Synthesis of N-{4-[(1,3-Benzothiazol-2-yl)oxy]phenyl}acetamide (A Representative Derivative)

This protocol is a representative example. Researchers should adapt conditions based on specific substrates and perform appropriate characterization (NMR, MS, IR) to confirm structures.

Step A: Synthesis of 2-(4-Nitrophenyl)-1,3-benzothiazole

• In a 250 mL round-bottom flask, dissolve 2-aminothiophenol (10 mmol) in anhydrous pyridine (50 mL).

• Cool the solution to 0°C in an ice bath.

• Add 4-nitrobenzoyl chloride (11 mmol) portion-wise over 15 minutes while stirring.

• Allow the reaction to warm to room temperature and then reflux for 4 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, pour the mixture into 200 mL of ice-cold 1 M HCl.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Recrystallize the crude product from ethanol to yield pure 2-(4-nitrophenyl)-1,3-benzothiazole.[21]

Step B: Synthesis of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline

• This step involves a nucleophilic aromatic substitution to form the ether linkage, followed by reduction of the nitro group. A common method for nitro group reduction is using tin(II) chloride or catalytic hydrogenation.

• To a solution of 2-(4-nitrophenyl)-1,3-benzothiazole (5 mmol) and 4-aminophenol (5.5 mmol) in anhydrous DMF (30 mL), add potassium carbonate (15 mmol).

• Heat the mixture to 100°C and stir for 8-12 hours, monitoring by TLC.

• After cooling, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Dissolve the crude intermediate in ethanol (50 mL). Add tin(II) chloride dihydrate (25 mmol) and concentrated HCl (5 mL).

• Reflux the mixture for 3 hours.

• Cool the reaction and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer, and concentrate.

• Purify the crude product by column chromatography to obtain the target aniline scaffold.

Step C: Synthesis of N-{4-[(1,3-Benzothiazol-2-yl)oxy]phenyl}acetamide

• Dissolve 4-[(1,3-Benzothiazol-2-yl)oxy]aniline (2 mmol) in dry dichloromethane (20 mL) and cool to 0°C.

• Add triethylamine (2.2 mmol), followed by the dropwise addition of acetyl chloride (2.1 mmol).

• Stir the reaction at room temperature for 2 hours, monitoring by TLC.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Recrystallize the solid from an appropriate solvent system (e.g., ethanol/water) to yield the final product.

Protocols for In Vitro Biological Evaluation

Protocol 3.2.1: MTT Assay for Anticancer Activity

• Cell Culture: Plate cancer cells (e.g., HepG2, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the synthesized benzothiazole derivatives (e.g., 1 to 100 µM) for 24 or 48 hours. Include a vehicle control (DMSO) and a positive control (e.g., cisplatin).[16]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[17]

Protocol 3.2.2: DPPH Radical Scavenging Assay for Antioxidant Activity

• Preparation: Prepare solutions of the test compounds and a positive control (ascorbic acid) in methanol at various concentrations.[6]

• Reaction: In a 96-well plate, add 100 µL of each compound solution to 100 µL of a methanolic DPPH solution (0.1 mM).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of scavenging activity using the formula: [(A_control - A_sample) / A_control] x 100. Determine the IC₅₀ value.[6]

Protocol 3.2.3: Broth Microdilution for Antimicrobial Activity (MIC Determination)

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., S. aureus, E. coli, C. albicans) in appropriate broth.

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well plate containing broth.

• Inoculation: Add the microbial inoculum to each well. Include a positive control (e.g., Ciprofloxacin, Amphotericin B) and a negative growth control.[7][10]

• Incubation: Incubate the plate at 37°C for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible microbial growth.

Data Presentation: Structure-Activity Relationship (SAR)

Systematic modification of the 4-[(1,3-Benzothiazol-2-yl)oxy]aniline scaffold allows for the elucidation of SAR. The following table presents hypothetical data for a series of derivatives to illustrate this principle.

Compound ID	R-Group (Substitution on Aniline)	HepG2 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	DPPH IC₅₀ (µM)
BTZ-01	-H (Core Scaffold)	>100	>100	55.2
BTZ-02	-COCH₃ (Acetyl)	38.5	45.1	42.8
BTZ-03	-CO-(4-Cl-Ph) (4-Chlorobenzoyl)	15.2	21.7	31.5
BTZ-04	-CO-(4-OCH₃-Ph) (4-Methoxybenzoyl)	25.8	33.4	25.9
BTZ-05	-SO₂-Ph (Benzenesulfonyl)	11.4	18.9	48.1
Cisplatin	N/A	9.8	12.3	N/A
Ascorbic Acid	N/A	N/A	N/A	8.5

Note: Data are hypothetical and for illustrative purposes only.

From this hypothetical data, one could infer that:

• Acylation of the aniline nitrogen (BTZ-02 to BTZ-05) generally enhances anticancer activity compared to the unsubstituted core scaffold (BTZ-01).

• Electron-withdrawing groups on the benzoyl ring (e.g., -Cl in BTZ-03) may improve cytotoxic potency against cancer cells.

• The presence of a benzenesulfonyl group (BTZ-05) could be particularly effective for anticancer activity.

Conclusion

The 4-[(1,3-Benzothiazol-2-yl)oxy]aniline scaffold is a highly valuable platform for the development of new therapeutic agents. Its derivatives have demonstrated significant potential in oncology, anti-inflammatory, and antimicrobial research. The synthetic accessibility and the potential for diverse functionalization make it an attractive target for medicinal chemists. The protocols and insights provided in this guide offer a robust framework for researchers to synthesize, evaluate, and optimize novel benzothiazole-based compounds, paving the way for the discovery of next-generation pharmaceuticals.

References

• Benzothiazoles: How Relevant in Cancer Drug Design Strategy? - ResearchGate.
• Synthesis and biological activities of benzothiazole derivatives: A review - Hep Journals.
• Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - RSC Publishing.
• Synthesis and evaluation of the antimicrobial activity of newly synthesized benzothiazole derivatives By Bahaa Shafiq Ismail Mus.
• Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities | PLOS One - Research journals.
• Synthesis and Pharmacological Activities of Benzothiazole Derivatives - Indian Journal of Pharmaceutical Education and Research.
• Research Article Synthesis and Antimicrobial Activity of Some Benzothiazole Derivatives.
• Benzothiazole derivatives as anticancer agents - Taylor & Francis.
• Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line - PMC.
• Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities - PMC.
• Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review.
• Synthesis of 2-Substituted Benzothiazole Derivatives and Their In Vitro Anticancer Effects and Antioxidant Activities Against Pancreatic Cancer Cells.
• Design, Synthesis and Evaluation of Benzothiazole Derivatives as Multifunctional Agents - sfera - Unife.
• Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies - PMC.
• Synthesis, characterization, and evaluation of anti-inflammatory and anti-diabetic activity of new benzothiazole derivatives - JOCPR.
• Design, Synthesis and Biological Evaluation of Benzothiazole Derivatives for Antimicrobial Activity - Journal of Chemical Health Risks.
• Synthesis and Pharmacological Evaluation of Benzothiazole Derivatives for Anti-Inflammatory Activity - IJPPR.
• Recent insights into antibacterial potential of benzothiazole derivatives - PMC.
• Benzothiazole Aniline Derivatives as Promising Candidates for Anticancer Drug Development - IFTM University.
• Synthesis, Characterization, and Anticancer Activity of Benzothiazole Aniline Derivatives and Their Platinum (II) Complexes as New Chemotherapy Agents - PMC.
• Synthesis, in silico and Pharmacological Activity of 1, 3-Benzothiazol Derivatives.
• Synthesis of some biologically active benzothiazole derivatives - Der Pharma Chemica.
• (PDF) Synthesis, Characterization, and Anticancer Activity of Benzothiazole Aniline Derivatives and Their Platinum (II) Complexes as New Chemotherapy Agents - ResearchGate.
• A Detailed Protocol for the Synthesis of 4-(6-bromo-1,3-benzothiazol-2-yl)aniline - Benchchem.

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• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities | PLOS One [journals.plos.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Synthesis and biological activities of benzothiazole derivatives: A review [journal.hep.com.cn]
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• 12. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03993B [pubs.rsc.org]
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• 16. Synthesis, Characterization, and Anticancer Activity of Benzothiazole Aniline Derivatives and Their Platinum (II) Complexes as New Chemotherapy Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Coupling Reaction Conditions for 4-[(1,3-Benzothiazol-2-yl)oxy]aniline Derivatives

Executive Summary

The 4-[(1,3-Benzothiazol-2-yl)oxy]aniline scaffold represents a privileged pharmacophore in medicinal chemistry, bridging the lipophilic, metabolically stable benzothiazole ring with a versatile aniline handle via an ether linkage. Unlike its C-C linked congener (the core of the ALS drug Riluzole), the ether-linked variant offers distinct geometry and solubility profiles, making it a valuable template for kinase inhibitors, antimicrobial agents, and neuroprotective compounds.

However, the electronic environment of this molecule presents a specific challenge: the electron-withdrawing nature of the benzothiazole ring, transmitted through the oxygen atom, reduces the nucleophilicity of the aniline nitrogen. Standard coupling protocols often result in sluggish kinetics or incomplete conversion.

This guide provides optimized, field-tested protocols to overcome these electronic deactivations, ensuring high-yield derivatization for Structure-Activity Relationship (SAR) libraries.

Core Synthesis: The Foundation

Before coupling, the integrity of the starting material must be absolute. Commercial sources vary in purity; in-house synthesis is recommended for critical campaigns.

Synthetic Strategy

The most robust route utilizes a Nucleophilic Aromatic Substitution (SNAr) of 2-chlorobenzothiazole with 4-nitrophenol, followed by reduction. While direct coupling with 4-aminophenol is possible, it often suffers from oxidative darkening and side reactions due to the sensitive nature of the free amine at high temperatures.

Protocol A: Synthesis of the Core Scaffold

Step 1: Ether Formation (SNAr)

• Reagents: Charge a round-bottom flask with 2-chlorobenzothiazole (1.0 equiv), 4-nitrophenol (1.1 equiv), and anhydrous K₂CO₃ (2.0 equiv).

• Solvent: Add DMF (5 mL per mmol). Note: DMF is preferred over DMSO for easier workup.

• Reaction: Heat to 90°C for 4-6 hours. Monitor by TLC (30% EtOAc/Hexanes). The product (nitro-ether) typically moves significantly higher than the nitrophenol.

• Workup: Pour into crushed ice/water. The yellow solid precipitates.[1] Filter, wash with water and cold ethanol.

• Yield: Expect >85%.

Step 2: Nitro Reduction

• Reagents: Suspend the nitro intermediate in Ethanol/Water (4:1). Add NH₄Cl (5.0 equiv) and Iron powder (3.0 equiv).

• Reaction: Reflux for 2 hours. The yellow suspension will turn dark/black (iron oxide formation).

• Purification: Filter hot through Celite to remove iron residues. Concentrate the filtrate.

• Result: 4-[(1,3-Benzothiazol-2-yl)oxy]aniline (Off-white to pale brown solid).

Amide Coupling Protocols

The "Sluggish Aniline" Challenge: The ether-linked benzothiazole pulls electron density, making the amine less reactive than a standard aniline. Weak coupling agents (e.g., standard carbodiimides without additives) often fail.

Method A: The "Gold Standard" (HATU/DIPEA)

Best for: Precious carboxylic acids, late-stage functionalization, and parallel synthesis.

Rationale: HATU generates a highly reactive At-ester intermediate that compensates for the poor nucleophilicity of the aniline.

Protocol:

• Dissolve the Carboxylic Acid (1.0 equiv) in dry DMF (0.2 M).

• Add DIPEA (3.0 equiv). Stir for 5 minutes.

• Add HATU (1.1 equiv). The solution often turns slightly yellow. Stir for 10 minutes to form the activated ester.

• Add 4-[(1,3-Benzothiazol-2-yl)oxy]aniline (1.0 equiv).

• Critical Step: Heat the reaction to 50°C for 4–12 hours.

  • Why? Room temperature reaction is often too slow for this electron-deficient aniline. Mild heating drives the reaction to completion without causing thermal decomposition.

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (x2), water, and brine.

Method B: The "Brute Force" (Acid Chloride)

Best for: Sterically hindered acids or when HATU fails.

Protocol:

• Suspend the aniline (1.0 equiv) in dry DCM (or THF if solubility is poor).

• Add Pyridine (2.0 equiv) or Triethylamine (2.5 equiv).

• Cool to 0°C.

• Add the Acid Chloride (1.1 equiv) dropwise.

• Allow to warm to RT. If conversion is <50% after 2 hours, add a catalytic amount of DMAP (0.1 equiv) and reflux.

Data Summary: Coupling Agent Efficiency

Coupling Reagent	Base	Solvent	Temp	Typical Yield	Notes
HATU	DIPEA	DMF	50°C	85-95%	Most reliable; easy purification.
EDC / HOBt	NMM	DCM/DMF	RT	40-60%	Often incomplete; requires long reaction times.
T3P	Pyridine	EtOAc	Reflux	70-85%	Excellent for scale-up; easy workup.
Acid Chloride	Et₃N	DCM	0°C->RT	90-98%	Best for simple acids; requires acid chloride prep.

Urea and Sulfonamide Synthesis

Expanding the SAR beyond amides.

Urea Synthesis (Isocyanates)

The reaction with isocyanates is generally faster than amide coupling but can still benefit from catalysis.

• Solvent: Dry THF or Dioxane.

• Additives: If the reaction is slow at RT, add 1-2 drops of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene). DBU acts as a powerful nucleophilic catalyst.

• Purification: The urea product often precipitates from the reaction mixture upon addition of hexanes/ether, allowing for filtration-based isolation.

Sulfonylation

Sulfonamides of this scaffold are potent, often showing enhanced lipophilicity.

• Reagents: Sulfonyl chloride (1.1 equiv) + Pyridine (excess) as solvent/base.

• Temperature: Start at 0°C, then warm to RT.

• Troubleshooting: If bis-sulfonylation occurs (formation of R-N(SO₂Ar)₂), use NaH in THF to deprotonate the aniline first, then add exactly 1.0 equiv of sulfonyl chloride.

Visual Workflows

Synthesis & Derivatization Pathway[2][3][4][5][6][7][8][9][10][11]

Caption: Integrated workflow for the synthesis of the ether-linked core and subsequent divergent coupling strategies.

Scientific Validation & Troubleshooting

Why Reactions Fail (Mechanistic Insight)

The benzothiazole ring is a

-deficient heterocycle. When linked via oxygen to the aniline, it exerts a -I (inductive) and -M (mesomeric) effect.

• Consequence: The lone pair on the aniline nitrogen is delocalized not just into its own phenyl ring, but partially pulled toward the benzothiazole.

• Observation: In 1H NMR, the aniline -NH₂ protons will appear downfield (broad singlet,

  5.0–5.5 ppm) compared to standard aniline ( 3.5–4.0 ppm), indicating reduced electron density.

• Solution: This is why heating (50°C) or stronger activation (HATU/Acid Chloride) is mandatory. Standard EDC/NHS protocols often stall at 40-50% conversion.

QC Checkpoints

• TLC Monitoring:

  • Core Synthesis: The 2-chlorobenzothiazole is non-polar (high Rf). The product (amine) is much more polar (lower Rf, stains yellow/orange with ninhydrin).

• NMR Signature:

  • Look for the benzothiazole protons: Two doublets and two triplets in the aromatic region (

    7.3–8.0 ppm).

  • Look for the "Oxy" linkage effect: The protons ortho to the oxygen on the aniline ring will be shielded (

    6.8–7.1 ppm).

References

• Synthesis of Benzothiazole Derivatives (General SNAr)

  • Title: Synthesis, characterization and anti-inflammatory activity of some 2-amino benzothiazole derivatives.[2]

  • Source: Scholars Research Library, 2010.[3]

  • URL:

• Amide Coupling Conditions (Electron-Deficient Amines)

  • Title: Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP.[4]

  • Source:Tetrahedron Letters / NIH Author Manuscript, 2012.

  • URL:

• Anticancer Activity of Benzothiazole Anilines

  • Title: Benzothiazole Aniline Derivatives as Promising Candid
  • Source: IFTM University, 2024.

  • URL:

• Riluzole and Related Scaffolds (Contextual)

  • Title: Antitumor benzothiazoles.[5][6][7][2][8][9][10] 3. Synthesis of 2-(4-aminophenyl)benzothiazoles...

  • Source:Journal of Medicinal Chemistry (PubMed), 1996.[11]

  • URL:

• General Benzothiazole Synthesis Review

  • Title: Recent Advances in Synthesis of Benzothiazole Compounds Rel
  • Source:Molecules (MDPI), 2020.

  • URL:

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• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of some N-[4-(benzothiazole-2yl) phenyl]-2-aryloxyacetamide derivatives and their anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling [organic-chemistry.org]
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• 11. L-Proline Catalyzed Condensation Reaction of Aldehyde or Carboxylic Acid with 2-Aminothiophenol under Solvent-Free and Microwave Irradiation - Journal of Applied Science and Engineering [jase.tku.edu.tw]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline

Welcome to the technical support center for the synthesis of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common challenges and optimize your experimental outcomes. This guide is structured as a series of troubleshooting questions and frequently asked questions (FAQs) to directly address the issues you may encounter in the lab.

Core Synthetic Pathway: A Mechanistic Overview

The most prevalent and reliable method for synthesizing 4-[(1,3-Benzothiazol-2-yl)oxy]aniline is via a nucleophilic aromatic substitution (SNAr), a variant of the Williamson ether synthesis.[1][2] This reaction involves the coupling of 2-chlorobenzothiazole with 4-aminophenol. The phenoxide ion, generated by deprotonating 4-aminophenol with a suitable base, acts as the nucleophile, attacking the electron-deficient C2 carbon of the benzothiazole ring and displacing the chloride leaving group.

Caption: General workflow for the synthesis of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline.

Troubleshooting Guide

This section addresses specific problems that can arise during the synthesis, providing explanations of the underlying chemistry and actionable solutions.

Question: My final yield is consistently low. What are the most likely causes and how can I improve it?

Answer: Low yield is the most common issue and can stem from several factors. Let's break them down:

• Incomplete Deprotonation of 4-Aminophenol: The reaction requires the formation of the phenoxide nucleophile. If deprotonation is inefficient, the concentration of the active nucleophile will be low, slowing the reaction and reducing the yield.

  • Causality: 4-Aminophenol has a pKa of ~10.3. A base must be strong enough to deprotonate it effectively. While strong bases like Sodium Hydride (NaH) ensure complete deprotonation, they can also promote side reactions. Weaker bases like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) offer a better balance of reactivity and selectivity.

  • Solution:

    • Switch to a stronger, non-nucleophilic base: If using K₂CO₃, consider switching to NaH. Ensure you are using an anhydrous polar aprotic solvent like DMF or THF when using NaH.

    • Use a phase-transfer catalyst (PTC): When using a solid base like K₂CO₃ in a solvent like DMF or acetonitrile, the reaction occurs at the solid-liquid interface. Adding a PTC such as tetrabutylammonium bromide (TBAB) can significantly accelerate the reaction.[3][4][5] The PTC transports the phenoxide anion from the solid surface into the organic phase, increasing its effective concentration and reactivity.[6]

• Oxidation of 4-Aminophenol: 4-Aminophenol is highly susceptible to oxidation, especially under basic conditions, forming colored quinone-imine-like polymeric impurities.[7] This not only consumes your starting material but also makes purification difficult.

  • Causality: The presence of atmospheric oxygen in a basic solution readily oxidizes the electron-rich aminophenol ring.

  • Solution:

    • Inert Atmosphere: Perform the entire reaction under an inert atmosphere of nitrogen or argon.

    • Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with nitrogen or by several freeze-pump-thaw cycles.

    • Controlled Temperature: Add the base at a lower temperature (e.g., 0 °C) before slowly warming to the reaction temperature to control the initial exothermic deprotonation and minimize degradation.

• Sub-optimal Reaction Conditions: The SNAr reaction rate is highly dependent on temperature and solvent.

  • Causality: Polar aprotic solvents (DMF, DMSO, acetonitrile) are ideal as they solvate the cation of the base (e.g., K⁺) but leave the phenoxide anion relatively "naked" and highly nucleophilic. Insufficient temperature will result in a sluggish reaction, while excessively high temperatures can promote decomposition.

  • Solution: A systematic optimization of the reaction temperature is recommended. Start at a moderate temperature (e.g., 80 °C in DMF) and monitor the reaction by TLC. Gradually increase the temperature if the reaction is slow.

Question: My reaction mixture turns dark brown or black, and TLC analysis shows a complex mixture of products. What's happening?

Answer: This is a classic sign of 4-aminophenol oxidation and decomposition.

• Primary Cause: As mentioned above, 4-aminophenol readily oxidizes in the presence of base and oxygen to form highly colored, often polymeric, byproducts.[7]

• Troubleshooting Steps:

  • Rigorous Exclusion of Oxygen: The most critical step is to ensure your reaction is performed under a strictly inert atmosphere (N₂ or Ar).

  • Use High-Purity Reagents: Ensure your 4-aminophenol is of high purity and has not already started to oxidize (indicated by a grayish or brownish tint instead of being a white powder).

  • Check Solvent Purity: Peroxides in solvents like THF can initiate radical side reactions. Use freshly distilled or inhibitor-free, anhydrous solvents.

  • Temperature Control: Do not overheat the reaction mixture. High temperatures accelerate decomposition.

Question: I see two product spots on my TLC that are very close together. How do I identify them and favor the formation of the desired product?

Answer: You are likely observing the formation of both the desired O-arylated product and the isomeric N-arylated byproduct, 4-((1,3-benzothiazol-2-yl)amino)phenol.

• Causality: 4-Aminophenol is an ambident nucleophile, meaning it has two nucleophilic sites: the phenoxide oxygen and the aniline nitrogen. While the phenoxide is generally a stronger nucleophile, N-arylation can compete under certain conditions.

• Identification:

  • Polarity: The N-arylated product is often slightly more polar than the O-arylated product and will have a lower Rf value on silica gel TLC.

  • Spectroscopic Analysis: In ¹H NMR, the N-H proton of the N-arylated isomer will be evident, while the O-H proton will remain. In the desired O-arylated product, the O-H peak will disappear, and the N-H₂ protons of the aniline will be present.

• Favoring O-Arylation:

  • Base Selection: Using a bulky or solid-phase base like K₂CO₃ or Cs₂CO₃ tends to favor O-arylation. The reaction at the solid-liquid interface can sterically hinder the approach to the nitrogen atom. Strong, soluble bases like NaH in DMF can sometimes lead to higher amounts of the N-arylated byproduct.

  • Solvent Choice: The choice of solvent can influence the selectivity by differentially solvating the two nucleophilic centers.

Caption: Competing O- versus N-arylation pathways.

Frequently Asked Questions (FAQs)

Q1: What is the best set of starting conditions for this synthesis?

A1: A reliable starting point is to use 4-aminophenol (1.0 eq), 2-chlorobenzothiazole (1.1 eq), and potassium carbonate (2.0 eq) in anhydrous DMF. The reaction can be run at 80-100 °C under a nitrogen atmosphere, monitoring progress by TLC. For improved results, the addition of 0.1 eq of TBAB is highly recommended.

Q2: Can I use an alternative to 2-chlorobenzothiazole?

A2: Yes, other 2-halo-benzothiazoles can be used. The reactivity order is typically I > Br > Cl. 2-Bromobenzothiazole would be more reactive but may be more expensive. The fundamental procedure would remain the same.

Q3: Is an alternative to the Williamson/SNAr synthesis available?

A3: Yes, an Ullmann condensation is a viable alternative.[8][9] This involves a copper-catalyzed coupling between 4-aminophenol and 2-halobenzothiazole or, alternatively, between 2-hydroxybenzothiazole and a 4-haloaniline. However, traditional Ullmann conditions often require higher temperatures and can be less "green" than modern catalyzed SNAr reactions.[8][10] Modern Ullmann protocols using specific ligands can be very effective but may require more complex catalyst systems.[11][12]

Q4: How should I purify the final product?

A4: The crude product, after an aqueous workup to remove the base and solvent, is typically purified by one of two methods:

• Column Chromatography: This is the most effective method for separating the desired O-arylated product from the N-arylated isomer and other impurities. A silica gel column using a gradient of ethyl acetate in hexanes is a common choice.

• Recrystallization: If the crude product is relatively clean, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) can yield a highly pure product.

Optimized Experimental Protocol

This protocol incorporates the troubleshooting advice and best practices discussed above.

Materials:

• 4-Aminophenol (1.0 eq)

• 2-Chlorobenzothiazole (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely ground (2.0 eq)

• Tetrabutylammonium Bromide (TBAB) (0.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate

• Hexanes

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 4-aminophenol (1.0 eq), K₂CO₃ (2.0 eq), and TBAB (0.1 eq).

• Inert Atmosphere: Evacuate and backfill the flask with dry nitrogen three times to establish an inert atmosphere.

• Solvent Addition: Add anhydrous DMF (approx. 5-10 mL per mmol of 4-aminophenol) via syringe.

• Reagent Addition: Stir the suspension at room temperature for 15 minutes. Then, add 2-chlorobenzothiazole (1.1 eq) to the mixture via syringe.

• Reaction: Heat the reaction mixture to 90 °C in an oil bath. Monitor the reaction progress by TLC (e.g., 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 6-12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing deionized water (3x the volume of DMF).

  • Extract the aqueous phase with ethyl acetate (3x).

  • Combine the organic layers and wash with water (2x) and then with brine (1x) to remove residual DMF.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure 4-[(1,3-Benzothiazol-2-yl)oxy]aniline.

Parameter	Recommended Condition	Rationale
Base	Anhydrous K₂CO₃ (2.0 eq)	Good balance of reactivity and selectivity for O-arylation.[13]
Catalyst	TBAB (0.1 eq)	Phase-transfer catalyst to accelerate the solid-liquid reaction.[3][5]
Solvent	Anhydrous DMF	Polar aprotic solvent that promotes SNAr reactions.
Temperature	90 °C	Provides sufficient thermal energy without significant decomposition.
Atmosphere	Nitrogen or Argon	Prevents oxidation of the sensitive 4-aminophenol starting material.[7]

References

• ACS Green Chemistry. Synthesis of paracetamol and 4-aminophenol from hydroquinone. [Link]

• Wikipedia. 4-Aminophenol. [Link]

• PrepChem.com. Preparation of 4-aminophenol. [Link]

• ResearchGate. A Convenient Synthesis of 2-Mercapto and 2-Chlorobenzothiazoles. [Link]

• Google Patents.
• Google Patents.

• PMC. Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. [Link]

• SAS Publishers. Synthesis, Characterization and Antimicrobial studies of new novel derivatives of 2-amino-6- chlorobenzothiazole. [Link]

• Journal of Chemical Education. An Ether Synthesis Using Phase Transfer Catalysis. [Link]

• eGyanKosh. PRINCIPLE AND APPLICATIONS OF PHASE TRANSFER CATALYSIS. [Link]

• Wikipedia. Phase-transfer catalyst. [Link]

• IJRPC. SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. [Link]

• Dalal Institute. Phase Transfer Catalysis. [Link]

• Organic Chemistry Portal. Williamson Synthesis. [Link]

• Semantic Scholar. The Synthesis, Characterization, Molecular Docking and In Vitro Antitumor Activity of Benzothiazole Aniline (BTA). [Link]

• PMC. 4-(1,3-Benzothiazol-2-yl)-N-(2-pyridylmethyl)aniline monohydrate. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Wikipedia. Ullmann condensation. [Link]

• L.S.College, Muzaffarpur. Williamson ether synthesis. [Link]

• Chemistry LibreTexts. Williamson Ether Synthesis. [Link]

• Organic-Reaction.com. Alcohol to Ether using Williamson synthesis (O-Alkylation). [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). Synthesis, Characterization and Antioxidant Action of Benzothiazole Based Compounds. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• Organic-Synthesis.org. Ullmann Coupling & other Cu Catalyzed reactions. [Link]

• MDPI. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. [Link]

• RSC Publishing. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. [Link]

• MDPI. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. [Link]

• Semantic Scholar. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (CO) Bonding by Copper-Mediated Catalyst. [Link]

• PubChem. 4-(1,3-Benzothiazol-2-Yl)-2-Methylaniline. [Link]

Sources

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• 2. lscollege.ac.in [lscollege.ac.in]
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• 4. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
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• 6. alfachemic.com [alfachemic.com]
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Removing unreacted starting materials from benzothiazole ether synthesis

Technical Support Center: Benzothiazole Ether Synthesis Subject: Purification Strategies & Troubleshooting for Unreacted Starting Materials Ticket ID: BTZ-PUR-001 Status: Open[1]

Welcome to the Synthesis Support Hub.

Your Objective: You are synthesizing 2-alkoxybenzothiazoles via Nucleophilic Aromatic Substitution (

) or Williamson Ether Synthesis and need to remove unreacted starting materials (2-chlorobenzothiazole or the alcohol/phenol) without resorting to tedious trial-and-error chromatography.

The Challenge: 2-chlorobenzothiazole (2-Cl-BTZ) is lipophilic and often co-elutes with your ether product on silica gel.[1] Furthermore, benzothiazoles are prone to hydrolysis, creating "ghost" impurities (benzothiazolinones) that complicate analysis.[1]

This guide provides three targeted modules to resolve these specific purification bottlenecks.

Module 1: Removing Unreacted 2-Chlorobenzothiazole (The Electrophile)

Diagnosis: TLC shows a persistent spot (

in Hex/EtOAc) that overlaps with your product. Root Cause: The reaction did not reach 100% conversion, or you used an excess of the electrophile. Solution: Do not rely on standard washing.[1] 2-Cl-BTZ is neutral and lipophilic; it will not partition into aqueous acid or base.[1] Use Chemical Scavenging .[1]

Protocol A: The Amine Scavenger Method (Recommended)

Principle: React the residual 2-Cl-BTZ with a highly polar, basic amine (e.g., N,N-dimethylamine or morpholine).[1] The resulting 2-aminobenzothiazole is highly polar and basic, allowing it to be removed via acid extraction or retained at the baseline of a silica column.

Step-by-Step Workflow:

• Check Reaction: Confirm the desired product is formed, but 2-Cl-BTZ remains.

• Add Scavenger: Add 2.0 equivalents (relative to estimated unreacted starting material) of morpholine or piperazine directly to the reaction mixture.

• Heat: Stir at 50–60°C for 1–2 hours.

  • Mechanism:[1][2][3] The amine undergoes rapid

    , displacing the chloride.

• Workup:

  • Dilute with EtOAc/DCM.[1][4]

  • Wash 1: 1M HCl (The scavenger product becomes protonated and moves to the aqueous layer).

  • Wash 2: Brine.[1][4][5]

  • Dry/Concentrate: The organic layer now contains your product, free of 2-Cl-BTZ.[1]

Protocol B: Hydrolytic Destruction

Use case: If you lack amine scavengers or your product is acid-sensitive.[1]

• Add 5M NaOH (aq) to the reaction mixture (if solvent is miscible, e.g., DMSO/DMF) or reflux with aqueous base.[1]

• The 2-Cl-BTZ hydrolyzes to 2-hydroxybenzothiazole (benzothiazolinone).[1]

• This byproduct is soluble in basic aqueous solution (as the anion).[1]

• Wash the organic layer with 1M NaOH to remove it.[1]

Module 2: Removing Unreacted Alcohols (The Nucleophile)

Diagnosis: Broad streaking on TLC or persistent oil in the final product.[1]

Scenario A: Phenolic Nucleophiles

Phenols are acidic (

).[1] This is your leverage point.

• Protocol:

  • Dilute crude mixture with EtOAc.

  • Wash 3x with 1M NaOH or 10%

    .

  • Critical Check: Ensure the aqueous layer pH > 12.[1]

  • The phenol converts to the water-soluble phenoxide and is removed.[1]

Scenario B: Aliphatic Alcohols

Aliphatic alcohols are neutral and hard to wash out.[1]

• Low Boiling Point (MeOH, EtOH): Remove via rotary evaporation.[1]

• High Boiling Point (Octanol, Benzyl alcohol):

  • Option 1 (Distillation): Kugelrohr distillation under high vacuum.[1]

  • Option 2 (Derivatization): Add acetyl chloride or phthalic anhydride .[1] This converts the alcohol into an ester/acid that can be removed via base wash (

    ) or chromatography (significant shift).[1]

Module 3: Visualization & Logic Mapping

Workflow Diagram: Purification Decision Matrix

The following diagram illustrates the logical flow for selecting the correct purification method based on your specific impurity profile.

Caption: Decision matrix for selecting the optimal purification route based on the dominant impurity type.

Module 4: Technical Data & Reference

Solubility & Property Table

Use this data to design your extraction layers.[1]

Compound Class	Polarity	Acid/Base Character	Soluble in 1M HCl?	Soluble in 1M NaOH?	Removal Strategy
2-Alkoxybenzothiazole (Product)	Medium	Neutral/Weak Base	No	No	Retain in Organic
2-Chlorobenzothiazole	Low	Neutral	No	No	Chem. Scavenging
Phenols	Medium	Acidic ( )	No	Yes	Base Extraction
2-Hydroxybenzothiazole	High	Acidic ( )	No	Yes	Base Extraction
Morpholine-Adduct (Scavenged)	High	Basic	Yes	No	Acid Extraction

Frequently Asked Questions (FAQs)

Q: My product turned into a solid mass during the base wash. What happened? A: You likely precipitated the sodium salt of a phenol or the hydrolysis product (benzothiazolinone). Add water to dissolve the salts, or add more organic solvent (DCM dissolves these salts better than Ether/Hexane).[1]

Q: I see a new spot on TLC that doesn't move (

). A: This is likely the benzothiazolinone (2-hydroxybenzothiazole) formed by hydrolysis of the starting material due to wet solvents. It is highly polar.[1] It can be removed by filtration through a short pad of silica or a basic wash.[1]

Q: Can I use silica chromatography to separate 2-Cl-BTZ from my product? A: It is difficult. Both are non-polar aromatics.[1] You will likely need a very shallow gradient (e.g., 100% Hexane

5% EtOAc).[1] The Chemical Scavenging method (Module 1) is superior because it chemically alters the polarity of the impurity, making separation trivial.

References

• BenchChem. (2025).[1][4][6] Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds - Troubleshooting & Optimization. Retrieved from [1]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis: Mechanism and Solvent Choice.[1][2][4][5] Retrieved from [1]

• ResearchGate. (2017).[1][7] Purification strategies for removing phenols from organic mixtures.[1][4][5][7] Retrieved from

• PubChem. (2025).[1] 2-Chlorobenzothiazole: Chemical and Physical Properties. CID 11987.[1] Retrieved from [1]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. (Chapter on Nucleophilic Aromatic Substitution). Oxford University Press. (Standard Academic Reference for

  mechanisms).

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• 1. 2-Chlorobenzothiazole | C7H4ClNS | CID 11987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-synthesis.com [organic-synthesis.com]
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• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative 1H NMR Spectral Interpretation of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline: A Guide for Researchers

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

In the landscape of drug discovery and materials science, the unambiguous structural elucidation of novel organic compounds is paramount. 4-[(1,3-Benzothiazol-2-yl)oxy]aniline, a molecule incorporating both a benzothiazole and an aniline moiety, presents a unique spectroscopic challenge. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a primary tool for determining its precise molecular architecture.

This guide provides an in-depth, comparative analysis of the ¹H NMR spectrum of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline. Moving beyond a simple peak list, we will dissect the spectrum by comparing it to simpler, constituent-like molecules: aniline and 2-chlorobenzothiazole. This comparative approach illuminates the subtle electronic interactions between the molecular fragments, offering a deeper understanding of how chemical shifts and coupling patterns arise. The methodologies and interpretations presented herein are designed to equip researchers with the expertise to confidently analyze similar aromatic systems.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

To ensure spectral accuracy and reproducibility, a standardized acquisition protocol is essential. The following represents a robust methodology for obtaining a high-resolution ¹H NMR spectrum.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the high-purity analyte, 4-[(1,3-Benzothiazol-2-yl)oxy]aniline.
• Dissolve the sample in ~0.7 mL of a deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or chloroform-d (CDCl₃). DMSO-d₆ is often preferred for its ability to dissolve a wide range of organic compounds and for its tendency to result in sharper NH and OH signals.[1]
• Add a small amount of an internal standard, typically tetramethylsilane (TMS), to calibrate the chemical shift scale to 0.00 ppm.
• Transfer the solution to a 5 mm NMR tube.

2. Instrument Configuration & Data Acquisition:

• The spectrum should be acquired on a high-field NMR spectrometer, for instance, a 400 MHz or 500 MHz instrument, to achieve optimal signal dispersion.
• Standard acquisition parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.
• A sufficient number of scans (typically 16 or 32) should be co-added to achieve an adequate signal-to-noise ratio.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).
• Perform phase correction and baseline correction to obtain a clean spectrum.
• Integrate all signals to determine the relative number of protons for each resonance.
• Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

The logical flow of this experimental setup is visualized below.

Caption: Workflow for ¹H NMR Spectrum Acquisition.

¹H NMR Spectral Analysis of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline

The structure of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline contains two distinct aromatic systems linked by an oxygen atom. This leads to a spectrum with characteristic signals for both the aniline and benzothiazole protons, each influenced by the other's presence.

Caption: Labeled Proton Environments for Spectral Assignment.

Based on analysis of spectral data for analogous structures, the following table summarizes the predicted ¹H NMR peak assignments for the target molecule.

Peak Label	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Assignment	Rationale
Hₐ	~ 5.0 - 5.5	Broad Singlet	2H	-NH₂	Labile amine protons; chemical shift is solvent and concentration dependent.[2]
Hₑ, Hₑ'	~ 6.70	Doublet	2H	Protons ortho to -NH₂	Shielded by the strong electron-donating -NH₂ group.[3][4]
Hբ, Hբ'	~ 6.90	Doublet	2H	Protons ortho to -O-	Less shielded than Hₑ due to the electronegativity of the adjacent oxygen atom.
Hₔ	~ 7.30	Triplet	1H	Benzothiazole C6-H	Typical aromatic region; split by Hc and an adjacent proton.
Hc	~ 7.45	Triplet	1H	Benzothiazole C5-H	Typical aromatic region; split by Hₔ and Hь.
Hь	~ 7.75	Doublet	1H	Benzothiazole C4-H	Deshielded due to proximity to the electron-withdrawing imine nitrogen.[5]
Hₐ	~ 7.90	Doublet	1H	Benzothiazole C7-H	Deshielded due to proximity to the electronegative sulfur atom.[5]

Comparative Analysis: Understanding Substituent Effects

The true power of NMR interpretation lies in comparing the spectrum of a complex molecule to those of its simpler components.[6] This allows us to observe the electronic perturbations caused by the substituents.

The Aniline Moiety: Comparison with Aniline and 4-Aminophenol

• Aniline: In a simple aniline molecule, the aromatic protons appear as a complex multiplet between approximately 6.6 and 7.2 ppm.[7] The ortho and para protons are shielded by the electron-donating amino group, while the meta protons are less affected.[4]

• 4-Aminophenol: This compound is a closer analogue. Its spectrum typically shows two distinct doublets for the aromatic protons, often around 6.4-6.5 ppm and 6.5-6.6 ppm (in DMSO-d₆).[3][8] This clean splitting pattern is due to the para-substitution which creates chemical equivalence.

• Target Molecule: In 4-[(1,3-Benzothiazol-2-yl)oxy]aniline, the protons of the aniline ring (Hₑ and Hբ) are also expected to appear as two doublets, similar to 4-aminophenol. However, the large, relatively electron-withdrawing benzothiazole-oxy group will likely shift both doublets slightly downfield compared to 4-aminophenol. The clear separation between the Hₑ doublet (ortho to -NH₂) and the Hբ doublet (ortho to -O-Ar) is a direct consequence of the different electronic environments created by these two groups.

The Benzothiazole Moiety: Comparison with 2-Chlorobenzothiazole

• 2-Chlorobenzothiazole: This molecule provides a good baseline for the benzothiazole ring system. Its ¹H NMR spectrum shows signals in the aromatic region between ~7.3 and 8.1 ppm.[9] The protons are typically observed as a set of multiplets corresponding to the four distinct protons on the benzene ring portion.

• Target Molecule: The benzothiazole protons (Hₐ-Hₔ) in our target molecule are expected in a similar region. The key difference is the substituent at the 2-position: an -OAr group instead of -Cl. Oxygen is less electronegative than chlorine but possesses lone pairs that can participate in resonance. This will subtly alter the chemical shifts of the Hₐ-Hₔ protons compared to the 2-chloro analogue, but the overall pattern of two downfield doublets and two more upfield triplets (or multiplets) is expected to be preserved. The downfield position of Hь and Hₐ is characteristic of protons adjacent to the heteroatoms in the five-membered ring.[5]

Conclusion

The ¹H NMR spectrum of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline is a composite of signals from its aniline and benzothiazole fragments. A systematic interpretation, grounded in a comparative analysis with simpler, related structures, provides a confident and detailed structural assignment. The aniline portion displays a characteristic AA'BB' system of two doublets, while the benzothiazole part shows four distinct aromatic signals in the downfield region. The specific chemical shifts observed are a direct reflection of the electronic interplay between the electron-donating aniline ring and the benzothiazole system via the ether linkage. This guide demonstrates a logical, evidence-based workflow that can be applied to the spectral interpretation of other complex heterocyclic compounds.

References

• University of Wisconsin-Madison. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link][6]

• University of Calgary. (2021, March 24). Interpreting Aromatic NMR Signals [Video]. YouTube. Retrieved from [Link][10]

• TheElkchemist. (2024, September 17). Interpreting H-NMR Spectra Aromatic Molecule [Video]. YouTube. Retrieved from [Link][11]

• Kwantlen Polytechnic University. (n.d.). 6.6 ¹H NMR Spectra and Interpretation (Part I). In Organic Chemistry I. KPU Pressbooks. Retrieved from [Link][2]

• Royal Society of Chemistry. (2020). Convenient conversion of hazardous nitrobenzene derivatives to aniline analogues by Ag nanoparticle. Supplementary Information. Retrieved from [Link][3]

• Jasperse, J. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link][12]

• ResearchGate. (n.d.). 1 H-NMR spectrum of the purified 4-aminophenol. Retrieved from [Link][13]

• PubChem. (n.d.). 2-Chlorobenzothiazole. National Center for Biotechnology Information. Retrieved from [Link][14]

• Proprep. (n.d.). Analyze the aniline NMR spectrum to identify the characteristic signals associated with its amino group. Retrieved from [Link][15]

• Royal Society of Chemistry. (n.d.). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Retrieved from [Link][4]

• Biological Magnetic Resonance Bank. (n.d.). 4-Aminophenol at BMRB. Retrieved from [Link][16]

• Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link][7]

• SpectraBase. (n.d.). Aniline. Retrieved from [Link][17]

• T3DB. (2014, October 14). Aniline (T3D4984). Retrieved from [Link]

• PubChem. (n.d.). 4-(1,3-Benzothiazol-2-Yl)-2-Methylaniline. National Center for Biotechnology Information. Retrieved from [Link][18]

• Annals of Advances in Chemistry. (2017, August 29). Convenient route synthesis of some new benzothiazole derivatives and their pharmacological screening as antimicrobial agents. Retrieved from [Link][19]

• Arabian Journal of Chemistry. (n.d.). Synthesis and characterization of novel substituted N-benzothiazole-2-yl-acetamides. Retrieved from [Link][20]

• ATB. (n.d.). 4-Aminophenol | C6H7NO | MD Topology | NMR | X-Ray. Retrieved from [Link][21]

• ResearchGate. (n.d.). 1H NMR spectrum of compound 4. Retrieved from [Link][22]

• Michigan State University. (n.d.). Proton NMR Table. Retrieved from [Link][1]

• ACG Publications. (2022, December 29). Zn(OAc)2•2H2O: An efficient catalyst for the one-pot synthesis of 2-substituted benzothiazoles. Supporting Information. Retrieved from [Link][5]

• Organometallics. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Retrieved from [Link][23]

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• 11. youtube.com [youtube.com]
• 12. web.mnstate.edu [web.mnstate.edu]
• 13. researchgate.net [researchgate.net]
• 14. 2-Chlorobenzothiazole | C7H4ClNS | CID 11987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. proprep.com [proprep.com]
• 16. bmse000462 4-Aminophenol at BMRB [bmrb.io]
• 17. spectrabase.com [spectrabase.com]
• 18. 4-(1,3-Benzothiazol-2-Yl)-2-Methylaniline | C14H12N2S | CID 384525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. advancechemjournal.com [advancechemjournal.com]
• 20. arabjchem.org [arabjchem.org]
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• 22. researchgate.net [researchgate.net]
• 23. epfl.ch [epfl.ch]

A Comparative Guide to HPLC Method Development for the Purity Analysis of Benzothiazole Anilines

This guide provides a comprehensive comparison of strategic approaches for developing a robust High-Performance Liquid Chromatography (HPLC) method for the purity analysis of benzothiazole anilines. As a class of compounds with significant therapeutic potential, ensuring their purity is paramount for safety and efficacy in drug development. We will explore the rationale behind experimental choices, from column selection to mobile phase optimization, and provide actionable protocols grounded in established analytical principles.

Introduction: The Analytical Challenge of Benzothiazole Anilines

Benzothiazole anilines are a class of heterocyclic compounds characterized by a fused benzothiazole and an aniline moiety. This structure imparts specific physicochemical properties, such as basicity due to the aniline nitrogen and potential for strong π-π interactions from the aromatic rings. These characteristics present a unique set of challenges in HPLC method development, primarily:

• Peak Tailing: The basic aniline group can interact with residual acidic silanols on traditional silica-based stationary phases, leading to asymmetrical peak shapes.

• Co-elution of Impurities: Process-related impurities and degradation products are often structurally similar to the parent molecule, making them difficult to resolve.

• Method Specificity: The method must be able to unequivocally assess the analyte in the presence of components that may be expected to be present, including impurities, degradants, and matrix components.

A well-developed HPLC method must overcome these challenges to provide accurate and precise quantification of purity.

The Method Development Workflow: A Strategic Approach

A systematic workflow is crucial for efficient and effective HPLC method development. This process involves a series of logical steps designed to achieve optimal separation and detection of the analyte and its impurities.

Caption: A structured workflow for HPLC method development, from initial screening to final validation.

Comparative Analysis of Stationary Phases

The choice of the stationary phase is the most critical factor in achieving the desired selectivity. For benzothiazole anilines, several options can be considered, each with distinct advantages and disadvantages.

Stationary Phase	Chemistry	Advantages	Disadvantages	Ideal For
Standard C18	Octadecylsilane bonded to silica	Versatile, widely available, good hydrophobic retention.	Susceptible to peak tailing with basic compounds due to silanol interactions.	Initial screening, less basic analogues.
End-capped C18	C18 with residual silanols deactivated	Reduced peak tailing for basic compounds, improved peak shape.	Can exhibit different selectivity compared to non-end-capped phases.	General purpose analysis of benzothiazole anilines.
Phenyl-Hexyl	Phenyl-hexyl groups bonded to silica	Provides alternative selectivity through π-π interactions.	May have lower hydrophobic retention than C18.	Resolving structurally similar aromatic impurities.
Polar-Embedded	C18 with an embedded polar group (e.g., amide, carbamate)	Enhanced retention of polar compounds, compatible with highly aqueous mobile phases.	Can have complex secondary interactions.	Analysis of polar impurities alongside the main analyte.

Experimental Insight: For a novel benzothiazole aniline, a prudent approach is to start with a high-purity, end-capped C18 column. If resolution between critical pairs of impurities is insufficient, a phenyl-based column should be evaluated to leverage alternative selectivity from π-π interactions.

Mobile Phase Optimization: A Multi-Parameter Approach

The mobile phase composition dictates the elution strength and selectivity of the separation. For ionizable compounds like benzothiazole anilines, pH control is paramount.

4.1. Organic Modifier Selection

Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC.

• Acetonitrile: Generally offers lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths.

• Methanol: Can provide different selectivity and is sometimes more effective at dissolving certain samples.

A comparison of these two solvents should be performed during initial method development.

4.2. pH and Buffer Selection

The pKa of the aniline moiety in benzothiazole anilines typically falls in the range of 4-5. Controlling the mobile phase pH is essential to ensure consistent retention and peak shape.

• pH below pKa (e.g., pH 2.5-3.5): The aniline group is protonated (BH+), leading to increased polarity and potentially sharper peaks if a suitable counter-ion is present. This is often the preferred range.

• pH above pKa: The aniline group is in its neutral form (B), leading to increased retention on a reversed-phase column.

Recommended Buffers:

Buffer	pKa	Useful pH Range	Comments
Formic Acid / Ammonium Formate	3.75	2.8 - 4.8	Volatile, suitable for LC-MS applications.
Acetic Acid / Ammonium Acetate	4.76	3.8 - 5.8	Volatile, good for LC-MS.
Phosphoric Acid / Phosphate Salts	2.15, 7.20, 12.35	2.1 - 3.1, 6.2 - 8.2	Non-volatile, excellent buffering capacity, ideal for UV detection.

Authoritative Grounding: The selection of a buffer should be based on the desired pH and its compatibility with the detection method. For UV-based purity analysis, phosphate buffers are highly effective due to their strong buffering capacity.

Experimental Protocol: A Step-by-Step Guide

This section outlines a detailed protocol for developing a purity method for a representative benzothiazole aniline.

Objective: To develop a stability-indicating HPLC method capable of separating the main peak from its potential impurities.

5.1. Materials and Instrumentation

• HPLC System: A quaternary gradient HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Columns:

  • Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)

  • Waters XBridge Phenyl (4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Sample: Benzothiazole aniline standard and a stressed sample (e.g., acid/base hydrolyzed) to generate degradation products.

5.2. Method Development Workflow

A Comparative Guide to the Reactivity of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline versus Standard Aniline

This guide provides an in-depth, objective comparison of the chemical reactivity of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline and standard aniline. Designed for researchers, scientists, and professionals in drug development, this document synthesizes electronic theory with practical experimental considerations to elucidate the nuanced differences in the chemical behavior of these two aromatic amines.

Introduction: Establishing the Baseline

Aniline (C₆H₅NH₂) is the simplest aromatic amine and serves as a foundational building block in organic synthesis. Its reactivity is dominated by the powerful electron-donating amino group (-NH₂). This group strongly activates the benzene ring, making it highly susceptible to electrophilic attack and facilitating a wide range of chemical transformations.[1][2][3] The lone pair of electrons on the nitrogen atom delocalizes into the aromatic π-system, significantly increasing the electron density at the ortho and para positions.[3][4] This high reactivity, however, can be a double-edged sword, often leading to over-reaction, such as polysubstitution and oxidation, which can complicate synthetic routes.[5][6]

In contrast, 4-[(1,3-Benzothiazol-2-yl)oxy]aniline is a more complex derivative. It features the same core aniline structure but is modified at the para-position with a benzothiazoloxy substituent. This modification introduces competing electronic effects that fundamentally alter the reactivity profile of the aniline ring and the nucleophilicity of the amino group. This guide will dissect these structural differences to predict and explain their divergent chemical behaviors.

Analysis of Electronic Structure and Influence on Reactivity

The reactivity of an aromatic compound is primarily governed by the electron density of the ring and the nature of its substituents. The comparison between aniline and its substituted derivative hinges on understanding how the benzothiazoloxy group modulates the powerful activating effect of the parent amino group.

Standard Aniline: A Highly Activated System

The amino group (-NH₂) in aniline is a potent activating group due to its strong positive resonance effect (+R).[4][7] The nitrogen's lone pair is donated into the benzene ring, creating resonance structures with a negative charge at the ortho and para positions. This makes aniline exceptionally reactive towards electrophiles, which are electron-seeking species.[8][9] Consequently, electrophilic aromatic substitution (EAS) reactions on aniline are significantly faster than on benzene.[7]

However, the basicity of the amino group (pKaH of the anilinium ion is ~4.6) introduces complexity.[8] In strongly acidic conditions, required for reactions like nitration or Friedel-Crafts alkylation, the nitrogen is protonated to form the anilinium ion (-NH₃⁺).[7] This ion is strongly deactivating and a meta-director, effectively shutting down the desired ortho/para substitution pathways.

Caption: Resonance in Aniline showing increased electron density at ortho/para positions.

4-[(1,3-Benzothiazol-2-yl)oxy]aniline: A Modulated System

The substituent at the para position, a benzothiazoloxy group, introduces a more complex electronic environment. Its net effect is a combination of the ether linkage and the benzothiazole ring system.

• Ether Linkage (-O-): The oxygen atom acts as a resonance electron-donating group (+R), similar to the amino group, by donating its lone pairs to the aniline ring. This effect serves to activate the ring.

• Benzothiazole Moiety: The benzothiazole ring system is inherently electron-withdrawing.[10] This is due to the inductive effect (-I) of the electronegative sulfur and nitrogen atoms within the heterocyclic ring. This property tends to pull electron density away from the aniline ring, deactivating it relative to aniline.

The overall reactivity of the aniline ring in 4-[(1,3-Benzothiazol-2-yl)oxy]aniline is therefore a result of the balance between the activating +R effects of the amino and ether groups and the deactivating -I effect of the benzothiazole substituent. While the ring remains activated for electrophilic substitution (directed ortho to the powerful -NH₂ group), its reactivity is significantly attenuated compared to standard aniline. This reduced reactivity can be synthetically advantageous, offering better control and selectivity.

Caption: Competing electronic effects in 4-[(1,3-Benzothiazol-2-yl)oxy]aniline.

Head-to-Head Reactivity Comparison

Feature	Standard Aniline	4-[(1,3-Benzothiazol-2-yl)oxy]aniline	Rationale
Electrophilic Substitution Rate	Extremely High	Moderately High	The electron-withdrawing benzothiazole group attenuates the strong activating effect of the amino group, slowing the reaction rate.
Reaction Control & Selectivity	Low (prone to polysubstitution)	High	Reduced reactivity allows for more selective, often mono-substitution reactions without the need for a protecting group.
Basicity (pKa of Conjugate Acid)	Weak Base (~4.6)	Weaker Base	The -I effect of the substituent further delocalizes the nitrogen lone pair, reducing its availability for protonation.[7]
Nucleophilicity	Moderate Nucleophile	Poor Nucleophile	Reduced electron density on the nitrogen atom makes it a less effective nucleophile for reactions like acylation.[11]
Susceptibility to Oxidation	High	Moderate	The overall lower electron density of the system provides some stability against oxidative decomposition.[5]

Experimental Protocol: Comparative Analysis of Bromination

To empirically validate the predicted differences in reactivity, a comparative bromination experiment can be performed. The stark difference in reaction rates provides a clear qualitative and quantitative measure of the electronic effects at play.

Objective: To demonstrate the attenuated reactivity of 4-[(1,3-Benzothiazol-2-yl)oxy]aniline compared to aniline via electrophilic aromatic substitution.

Materials & Equipment:

• Aniline

• 4-[(1,3-Benzothiazol-2-yl)oxy]aniline

• Glacial Acetic Acid

• Bromine Solution (e.g., 1M in acetic acid)

• Magnetic Stirrer and Stir Bars

• Two 50 mL Round-Bottom Flasks

• Burette or Dropping Funnel

• Timer

• Thin-Layer Chromatography (TLC) apparatus

• Fume Hood and appropriate Personal Protective Equipment (PPE)

Step-by-Step Procedure:

• Preparation: In a fume hood, prepare 0.1 M solutions of both aniline and 4-[(1,3-Benzothiazol-2-yl)oxy]aniline in glacial acetic acid. Place 10 mL of each solution into separate, labeled 50 mL flasks equipped with stir bars.

• Reaction Initiation: Begin stirring both solutions at room temperature. Simultaneously, start adding the 1 M bromine solution dropwise to each flask at an identical, constant rate (e.g., 1 drop per 5 seconds).

• Qualitative Observation:

  • Aniline Flask: Observe the immediate decolorization of the reddish-brown bromine solution upon contact. A white precipitate of 2,4,6-tribromoaniline will form rapidly.[4][8]

  • Substituted Aniline Flask: The bromine color will persist for a noticeably longer duration before fading, indicating a much slower reaction. Precipitate formation, if any, will be significantly delayed.

• Quantitative Analysis (via TLC):

  • At set time intervals (e.g., 1, 5, and 15 minutes), use a capillary tube to spot a small aliquot from each reaction mixture onto a TLC plate.

  • Develop the TLC plate using an appropriate solvent system (e.g., 4:1 Hexane:Ethyl Acetate).

  • Visualize the spots under UV light. The TLC for the aniline reaction will show a rapid disappearance of the starting material spot and the appearance of the product spot. The TLC for the substituted aniline will show the starting material persisting for a much longer time.

Sources

• 1. Anilines: Reactions, Reaction Mechanisms and FAQs [allen.in]
• 2. testbook.com [testbook.com]
• 3. forum.prutor.ai [forum.prutor.ai]
• 4. byjus.com [byjus.com]
• 5. Amines, Aromatic | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 8. Aniline - Wikipedia [en.wikipedia.org]
• 9. Aniline - Structure, Properties, Preparation, Reactions, Uses - GeeksforGeeks [geeksforgeeks.org]
• 10. Benzothiazole - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 4-[(1,3-Benzothiazol-2-yl)oxy]aniline

Executive Safety Summary

Compound Class: Benzothiazole-substituted Aniline Physical State: Solid (Powder/Crystalline) Primary Hazard Vector: Inhalation of dust and Dermal absorption.[1] Critical Toxicity: Methemoglobinemia (Blood toxicity) and Skin Sensitization .

This guide provides an operational safety framework for handling 4-[(1,3-Benzothiazol-2-yl)oxy]aniline (CAS: 20356-82-7). As an aniline derivative containing a benzothiazole moiety, this compound must be treated as a High-Potency Toxicant . It possesses the structural alerts for systemic toxicity (aniline) and severe contact sensitization (benzothiazole).

Part 1: Hazard Identification & Risk Assessment

Do not treat this merely as a "generic organic solid." The risk profile is derived from its two pharmacophores:

Pharmacophore	Associated Hazard	Physiological Mechanism
Aniline Moiety	Acute Systemic Toxicity	Oxidizes hemoglobin to methemoglobin, preventing oxygen transport. Exposure can cause cyanosis (blue skin/lips) hours after contact.
Benzothiazole	Sensitization	Known contact allergen. Repeated exposure may trigger severe dermatitis or anaphylactic-type reactions.
Ether Linkage	Stability/Dust	The molecule is likely a stable solid, making dust generation the primary exposure route during weighing.

GHS Classification (Conservative Composite):

• H301/H311/H331: Toxic if swallowed, in contact with skin, or inhaled.

• H317: May cause an allergic skin reaction.[2]

• H372: Causes damage to organs (Blood/Spleen) through prolonged or repeated exposure.

• H411: Toxic to aquatic life with long-lasting effects.[2][3]

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE standards apply to Solid Handling (weighing/transfer) and Solution Handling (reaction setup).

Respiratory Protection

• Standard Operation (Fume Hood): Work must be performed in a certified chemical fume hood.

• Powder Handling (>100 mg): If weighing outside a hood (strongly discouraged) or if the hood sash must be raised significantly, use a P100 Particulate Respirator (e.g., 3M 8293).

  • Why? N95s filter 95% of particles; P100s filter 99.97%. For toxic anilines, the extra filtration is critical.

• Spill Cleanup: Full-face elastomeric respirator with Organic Vapor/P100 combination cartridges .

Dermal Protection (The "Double-Glove" Protocol)

Anilines are notorious for permeating nitrile gloves silently.

• Inner Glove: 4 mil Nitrile (Examination grade).

• Outer Glove: 5-8 mil Nitrile (Extended cuff) OR Silver Shield® (Laminate) for spill cleanup.

• Technique: Inspect outer gloves for tears. Change outer gloves immediately upon any splash.[4] Change both pairs every 60 minutes of continuous handling.

• Body: Tyvek® lab coat or disposable sleeve covers are recommended to prevent dust accumulation on fabric lab coats.

Ocular Protection

• Standard: Chemical Safety Goggles (Indirect Vent).

• Contraindication: Do not use standard safety glasses with side shields when handling the powder; airborne dust can bypass side shields.

Part 3: Operational Workflow (Step-by-Step)

This protocol minimizes the "Dust-to-Lung" and "Dust-to-Skin" pathways.

Phase 1: Preparation & Weighing

• Static Control: Organic powders often carry static charge, causing them to "jump" during weighing. Use an anti-static gun or a polonium strip inside the balance chamber.

• Draft Shielding: Use a balance enclosure. Do not weigh on an open bench.

• The "Wet Transfer" Method:

  • Tare the receiving vial with the solvent solvent (if possible) or tare the empty vial.

  • Transfer the solid.

  • Immediately add the reaction solvent to the vial to wet the powder.

  • Logic: Once dissolved, the inhalation risk drops significantly (though permeation risk remains).

Phase 2: Reaction & Handling

• Closed Systems: Perform reactions in septa-capped vials or round-bottom flasks. Avoid open-air reflux.

• Needle Hygiene: When transferring solutions via syringe, wrap a Kimwipe around the needle/septum interface to catch micro-droplets (a common source of aniline exposure).

Phase 3: Decontamination

• Surface Wipe: Wipe the balance area with a solvent-dampened tissue (Ethanol or Isopropanol), followed by a soap-water wipe.

• Waste: Dispose of wipes as Hazardous Solid Waste .

Part 4: Visual Workflow (Safety Logic)

Caption: Operational flow emphasizing the critical transition from "Solid" (High Inhalation Risk) to "Solution" (High Permeation Risk).

Part 5: Waste Disposal & Emergency Response

Disposal Protocol

• Segregation: Do NOT mix aniline waste with strong oxidizing agents (e.g., Nitric acid, Peroxides). This can lead to exothermic reactions or fire.

• Categorization: Label as "Hazardous Waste - Toxic Organic (Amine)."

• Aquatic Protection: Under no circumstances should this be poured down the drain. It is classified as H411 (Toxic to aquatic life).[2]

Emergency Response

• Skin Contact: Wash with soap and water for 15 minutes .[3] Do not use alcohol for washing skin; it increases blood absorption of anilines.

• Signs of Exposure: Blue discoloration of lips/fingernails (Cyanosis), headache, dizziness.

• Medical Note: If exposure is suspected, inform medical personnel of potential Methemoglobinemia so they can prepare Methylene Blue therapy if necessary.

References

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). Aniline: Systemic Toxicity and Methemoglobinemia. Centers for Disease Control and Prevention. [Link]

• PubChem. (n.d.). Compound Summary: Benzothiazole (Toxicity Profile). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Aniline. United States Department of Labor. [Link]

• ECHA (European Chemicals Agency). (n.d.). Substance Information: Aniline and its derivatives (Sensitization alerts).[Link]

Sources

• 1. ipo.rutgers.edu [ipo.rutgers.edu]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. ehs.yale.edu [ehs.yale.edu]